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Compound of Interest

Compound Name: Fluazolate-d3

CAS No.: 1189932-72-6

Cat. No.: B563787

Get Quote

Fluazolate-d3 is the deuterium-labeled form of Fluazolate, a pyrazole herbicide.[1][2] The

strategic replacement of three hydrogen atoms with deuterium on the N-methyl group of the

pyrazole ring creates a molecule that is chemically almost identical to its parent compound but

physically distinguishable by mass. This subtle yet critical modification makes Fluazolate-d3
an invaluable tool for researchers and analytical scientists.[3][4]

Isotopically labeled compounds, such as Fluazolate-d3, serve as ideal internal standards in

quantitative mass spectrometry-based assays.[4] Their near-identical physicochemical

properties ensure they behave similarly to the unlabeled analyte during sample extraction,

chromatography, and ionization, thus correcting for matrix effects and variations in instrument

response. However, their difference in mass allows them to be separately detected and

quantified by the mass spectrometer. This guide provides a comprehensive overview of the

chemical structure, properties, synthesis, and analytical applications of Fluazolate-d3 for

professionals in agrochemical and pharmaceutical development.
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The structural integrity of Fluazolate-d3 is foundational to its function. It is characterized by a

substituted pyrazole ring linked to a chlorinated and fluorinated benzoic acid ester. The key

feature is the trideuterated methyl group attached to a nitrogen atom of the pyrazole ring.

IUPAC Name: propan-2-yl 5-[4-bromo-1-(methyl-d3)-5-(trifluoromethyl)pyrazol-3-yl]-2-chloro-

4-fluorobenzoate[1]

CAS Number: 1189932-72-6[5][6]

Synonyms: 5-[4-Bromo-1-(methyl-d3)-5-(trifluoromethyl)-1H-pyrazol-3-yl]-2-chloro-4-fluoro-

benzoic Acid 1-Methylethyl Ester, Isopropazol-d3, JV 485-d3, MON 48500-d3[6][7]

Below is a diagram illustrating the chemical structure of Fluazolate-d3.

Chemical Structure of Fluazolate-d3

Caption: 2D structure of Fluazolate-d3, highlighting the key functional groups.

Physicochemical Properties
The physical and chemical properties of Fluazolate-d3 are essential for its handling, storage,

and application in analytical methods. The data presented below has been consolidated from

various chemical suppliers and databases.
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Property Value Source(s)

Molecular Formula C₁₅H₉D₃BrClF₄N₂O₂ [5][6][8]

Molecular Weight 446.64 g/mol [5][6][8]

Exact Mass
444.9892 Da (Calculated for

C₁₅H₉³H₃⁷⁹Br³⁵Cl F₄N₂O₂)
[1]

Appearance Not specified, likely a solid [7]

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate
[7]

Storage Temperature Refrigerator [7]

Melting Point N/A [7]

Boiling Point N/A [7]

Hazard Codes N/A [7]

Synthesis and Isotopic Labeling Strategy
The synthesis of Fluazolate-d3 follows the general pathway for its non-labeled counterpart,

with a critical modification to introduce the deuterium atoms. The overall synthesis of Fluazolate

involves a multi-step process starting from 2-chloro-4-fluorotoluene.[9] The key step for

creating the deuterated analogue is the N-methylation of the pyrazole ring intermediate.

Causality in Isotopic Labeling: The choice of labeling the N-methyl group is strategic. This

position is generally metabolically stable, meaning the deuterium atoms are unlikely to be lost

through chemical exchange during biological or environmental processes. This stability is

crucial for a reliable internal standard. The synthesis would employ a deuterated methylating

agent, such as iodomethane-d3 (CD₃I) or dimethyl-d6 sulfate ((CD₃)₂SO₄), to react with the

pyrazole nitrogen.
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Key Intermediates

Substituted Pyrazole Intermediate
(NH form) Fluazolate-d3

  N-methylation
 

CD₃I or (CD₃)₂SO₄
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Solvent
(e.g., Acetonitrile)

Click to download full resolution via product page

Caption: Proposed synthetic step for introducing the trideuteromethyl group.

Analytical Methodologies and Characterization
Validating the identity, purity, and concentration of Fluazolate-d3 is paramount. This requires a

combination of high-resolution analytical techniques.

Structural Confirmation
1. Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often using a

Quadrupole Time-of-Flight (Q-TOF) instrument, is the definitive technique for confirming the

elemental composition.

Expected Observation: The mass spectrum should show a molecular ion [M+H]⁺ at m/z

447.9965 (for the most abundant isotopes). This is a 3-dalton shift from the unlabeled

Fluazolate (m/z 444.9778), confirming the presence of the three deuterium atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b563787/docs?utm_src=pdf-body-img#introduction-the-role-of-isotopic-labeling-in-advanced-analytical-chemistry
https://www.benchchem.com/product/b563787/docs?utm_src=pdf-body#introduction-the-role-of-isotopic-labeling-in-advanced-analytical-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563787?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rationale: HRMS provides mass accuracy in the low ppm range, allowing for the

unambiguous determination of the elemental formula and confirmation of successful

deuteration. Tandem MS (MS/MS) can further confirm the structure by fragmenting the

molecule and verifying that the deuterium label is retained on fragments containing the N-

methyl group.[10]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed

information about the atomic structure of the molecule.

¹H NMR: The most notable difference compared to unlabeled Fluazolate would be the

complete absence of the singlet peak corresponding to the N-CH₃ protons. Residual,

partially deuterated species (e.g., -CHD₂ or -CH₂D) might be visible as small multiplets.

¹³C NMR: The carbon of the N-CD₃ group will appear as a multiplet (typically a 1:3:6:7:6:3:1

septet) due to the one-bond coupling with the three deuterium atoms (spin I=1). Its chemical

shift will be very similar to the unlabeled analogue.[11][12]

²H NMR (Deuterium NMR): A single resonance would be observed, confirming the presence

of deuterium in a single chemical environment.

Quantitative Analysis Workflow
Fluazolate-d3 is primarily used as an internal standard for the quantification of Fluazolate. A

validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is the gold

standard for this application.[13][14]

Detailed Protocol: LC-MS/MS Quantification of Fluazolate

Sample Preparation:

To a known volume or mass of the sample (e.g., 1 mL water, 1 g soil), add a precise

volume of a Fluazolate-d3 internal standard stock solution of known concentration.

Perform a sample extraction procedure appropriate for the matrix (e.g., QuEChERS for

food, solid-phase extraction for water).
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Evaporate the final extract to dryness and reconstitute in a suitable mobile phase for

injection.

Self-Validation Principle: Adding the internal standard at the very beginning of the workflow

ensures it undergoes the same potential losses as the analyte during every subsequent

step, providing the most accurate correction.

Chromatographic Separation (HPLC/UPLC):

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 5% B to 95% B over 10 minutes.

Flow Rate: 0.3 mL/min.

Rationale: A C18 column provides good retention for moderately nonpolar compounds like

Fluazolate. The gradient elution ensures that the analyte is eluted as a sharp peak,

improving sensitivity and separation from matrix interferences. Formic acid is added to

promote protonation for positive ion mode mass spectrometry.

Mass Spectrometric Detection (Tandem Quadrupole MS):

Ionization Mode: Electrospray Ionization, Positive (ESI+).

Monitoring Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Fluazolate (Analyte): Q1: 444.0 → Q3: 382.0 (Example transition corresponding to loss

of isopropene).

Fluazolate-d3 (Internal Standard): Q1: 447.0 → Q3: 385.0 (Same neutral loss, shifted

by 3 Da).
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Rationale: MRM is highly selective and sensitive. By monitoring a specific precursor-to-

product ion transition, chemical noise is filtered out, allowing for accurate quantification

even at very low concentrations. The use of a stable isotope-labeled internal standard with

the same fragmentation pathway ensures the most reliable correction.[15]
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Caption: Standard workflow for quantitative analysis using an isotopically labeled internal

standard.

Applications in Research and Development
The primary application of Fluazolate-d3 is as an internal standard for the accurate

quantification of the herbicide Fluazolate.[6] This is critical in:

Environmental Monitoring: Detecting and quantifying pesticide residues in soil, water, and air.

Food Safety: Ensuring compliance with maximum residue limits (MRLs) in agricultural

products.

Pharmacokinetic Studies: If used in a pharmaceutical context, it would be used to track drug

concentrations in biological fluids like plasma and urine.

Metabolism Studies: While less common for an internal standard, it could potentially be used

as a tracer to study the metabolic fate of Fluazolate, helping to identify and quantify its

metabolites.[3]

Conclusion
Fluazolate-d3 represents more than just a labeled molecule; it is a precision tool that enables

high-fidelity analytical science. Its design, centered on the stable isotopic labeling of a

metabolically robust position, provides the foundation for its use as a superior internal

standard. By understanding its chemical properties, structure, and the rationale behind its

application in advanced analytical workflows like LC-MS/MS, researchers can achieve highly

accurate and reliable quantification of the parent herbicide in complex matrices. This guide

serves as a technical resource to facilitate its effective implementation in research,

development, and regulatory science.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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